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Compound of Interest

Compound Name: ABT-072 potassium trihydrate

Cat. No.: B15564757 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
ABT-072 is a potent, orally active, non-nucleoside inhibitor of the hepatitis C virus (HCV) NS5B

polymerase, an essential enzyme for viral replication.[1][2][3] The potassium trihydrate salt of

ABT-072 is often used in research and development for its improved properties.[3][4] Accurate

preparation of stock solutions is critical for obtaining reliable and reproducible results in

downstream applications such as antiviral assays and mechanism of action studies. These

application notes provide a detailed protocol for the preparation, storage, and handling of ABT-
072 potassium trihydrate stock solutions.

Quantitative Data Summary
A summary of the key chemical and physical properties of ABT-072 potassium trihydrate is

provided in the table below for easy reference.
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Property Value Reference

CAS Number 1132940-31-8 [2][5][6]

Molecular Formula C₂₄H₃₂KN₃O₈S [5][6]

Molecular Weight 561.69 g/mol [5][6]

Solubility in DMSO 50 mg/mL [7]

Solubility in Water < 0.1 mg/mL [7]

Appearance Solid [6]

Storage (Solid)

Short-term (days to weeks): 0-

4°C, Long-term (months to

years): -20°C

[5]

Storage (Stock Solution)

Short-term (days to weeks): 0-

4°C, Long-term (months):

-20°C or -80°C

[2][5]

Experimental Protocol: Stock Solution Preparation
This protocol describes the preparation of a 10 mM stock solution of ABT-072 potassium
trihydrate in dimethyl sulfoxide (DMSO).

Materials:

ABT-072 potassium trihydrate powder

Anhydrous or molecular sieve-dried dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips
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Procedure:

Equilibration: Before opening, allow the vial of ABT-072 potassium trihydrate powder to

equilibrate to room temperature for at least 20-30 minutes. This prevents condensation from

forming on the compound.

Weighing: Carefully weigh the desired amount of ABT-072 potassium trihydrate powder in

a sterile microcentrifuge tube or vial. For example, to prepare 1 mL of a 10 mM stock

solution, weigh out 5.62 mg of the compound (Molecular Weight = 561.69 g/mol ).

Solvent Addition: Add the appropriate volume of DMSO to the tube containing the powder.

For a 10 mM stock solution, if you weighed 5.62 mg, add 1 mL of DMSO.

Dissolution: Tightly cap the tube and vortex thoroughly until the powder is completely

dissolved. Gentle warming (e.g., in a 37°C water bath for a few minutes) and sonication can

aid in dissolution if necessary.[7] Visually inspect the solution to ensure there are no

undissolved particulates.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the

compound, it is highly recommended to aliquot the stock solution into smaller, single-use

volumes in sterile microcentrifuge tubes.[2] Store the aliquots at -20°C for short-term storage

(up to 1 month) or at -80°C for long-term storage (up to 6 months).[2] Ensure the tubes are

tightly sealed to prevent solvent evaporation and moisture absorption.

Safety Precautions:

Handle ABT-072 potassium trihydrate and DMSO in a well-ventilated area, preferably a

chemical fume hood.

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat.

Consult the Safety Data Sheet (SDS) for detailed safety information.[6]

Mechanism of Action and Signaling Pathway
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ABT-072 is a direct-acting antiviral that specifically targets the HCV NS5B polymerase. This

enzyme is an RNA-dependent RNA polymerase that is crucial for the replication of the viral

RNA genome. By binding to a non-nucleoside inhibitor binding site on the NS5B polymerase,

ABT-072 allosterically inhibits its enzymatic activity, thereby preventing the synthesis of new

viral RNA and effectively halting viral replication.[1][3][8]
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Caption: Mechanism of action of ABT-072 in inhibiting HCV replication.

Experimental Workflow
The following diagram illustrates the general workflow for preparing and using the ABT-072
potassium trihydrate stock solution in a typical cell-based antiviral assay.
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Click to download full resolution via product page

Caption: Workflow for ABT-072 stock solution preparation and use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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